Cas no 8076-09-3 (3a,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione)

• Product Name: 3a,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• CAS No: 8076-09-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 728567
• PubChem ID: 111990
• Update Time: 2024-03-01

3a,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-3a,5(or 3a,6)-dimethyl- (9CI)
• 3a,6-dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• 3a,4,7,7a-Tetrahydro-3a,5(or 3a,6)-dimethylisobenzofuran-1,3-dione
• 3a,6-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione

• Inchi： 1S/C10H12O3/c1-6-3-4-10(2)7(5-6)8(11)13-9(10)12/h3,7H,4-5H2,1-2H3
• InChI Key： KZOXZUAKJBQECI-UHFFFAOYSA-N
• SMILES： O1C(C2CC(C)=CCC2(C1=O)C)=O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans